2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioic acid
Overview
Description
2-amino-3-(3-oxoprop-1-enyl)but-2-enedioic acid is an oxo dicarboxylic acid that is but-2-enedioic acid substituted by an amino group at position 2 and a 3-oxoprop-1-enyl group at position 3. It has a role as a human metabolite. It is an amino dicarboxylic acid, an oxo dicarboxylic acid, a muconic semialdehyde and a non-proteinogenic alpha-amino acid. It derives from a butenedioic acid. It is a conjugate acid of a 2-amino-3-(3-oxoprop-1-enyl)but-2-enedioate and a 2-ammonio-3-(3-oxoprop-1-enyl)but-2-enedioate(1-).
Scientific Research Applications
Synthesis and Application in Amino Acid Analogues
Research has demonstrated the utility of 2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioic acid in the synthesis of amino acid analogues. For instance, Frick, Klassen, and Rapoport (2005) described an enantiodivergent synthesis of protected 2,3-methano amino acid analogs, leveraging this compound for the creation of analogs of glutamic acid and ornithine, which are significant in biochemical processes (Frick, Klassen, & Rapoport, 2005).
Role in the Synthesis of Pharmaceutical Compounds
The compound has also been used in the synthesis of various pharmaceutical agents. For example, Johnson et al. (1984) synthesized 1-(3-oxoprop-1-enyl) derivatives of thymine and cytosine, which are highly cytotoxic and inhibit macromolecular synthesis in cultured cells (Johnson et al., 1984). This points towards its potential in developing new cytotoxic agents.
Involvement in Catalysis and Organic Synthesis
The compound has shown significance in catalysis and organic synthesis. For instance, the study by Müller et al. (2005) used amino acid methyl esters, including 2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioic acid, in the palladium-catalyzed aminocarbonylation of iodobenzene and iodoalkenes, demonstrating its versatility in organic transformations (Müller et al., 2005).
Agricultural Applications
In the agricultural sector, the compound has found use in the biosynthesis of glucosinolates, which are critical for plant defense against herbivores. Hansen et al. (2008) discovered its role in the formation of 2-hydroxybut-3-enyl glucosinolate in Arabidopsis, which confers resistance to generalist herbivory (Hansen et al., 2008).
properties
Product Name |
2-Amino-3-(3-oxoprop-1-enyl)but-2-enedioic acid |
|---|---|
Molecular Formula |
C7H7NO5 |
Molecular Weight |
185.13 g/mol |
IUPAC Name |
(Z)-2-amino-3-[(E)-3-oxoprop-1-enyl]but-2-enedioic acid |
InChI |
InChI=1S/C7H7NO5/c8-5(7(12)13)4(6(10)11)2-1-3-9/h1-3H,8H2,(H,10,11)(H,12,13)/b2-1+,5-4- |
InChI Key |
KACPVQQHDVBVFC-OMUGJNSGSA-N |
Isomeric SMILES |
C(=C/C(=C(\C(=O)O)/N)/C(=O)O)\C=O |
SMILES |
C(=CC(=C(C(=O)O)N)C(=O)O)C=O |
Canonical SMILES |
C(=CC(=C(C(=O)O)N)C(=O)O)C=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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